[3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane

• Molecular Formula: C39H72O2Si2
• Molecular Weight: 629.2 g/mol
• IUPAC Name: [3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane
• InChI: InChI=1S/C39H72O2Si2/c1-28(2)18-16-19-29(3)34-23-24-35-31(20-17-25-39(34,35)11)21-22-32-26-33(40-42(12,13)37(5,6)7)27-36(30(32)4)41-43(14,15)38(8,9)10/h21-22,28-29,33-36H,4,16-20,23-27H2,1-3,5-15H3/t29?,33?,34?,35?,36?,39-/m1/s1
• InChI Key: YYGPOUVOBLNWHS-BKOYFQTASA-N
• Isomeric SMILES: CC(C)CCCC(C)C1CCC2[C@@]1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O[Si](C)(C)C(C)(C)C)O[Si](C)(C)C(C)(C)C)C

Description

The compound [3-[2-[(7aR)-7a-methyl-1-(6-methylheptan-2-yl)-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-[tert-butyl(dimethyl)silyl]oxy-2-methylidenecyclohexyl]oxy-tert-butyl-dimethylsilane is a highly complex molecule featuring:

• A bicyclic indenyl core with a hexahydro-1H-inden-4-ylidene moiety.
• Two conjugated ethylidene groups contributing to extended π-system conjugation.
• tert-butyl(dimethyl)silyl (TBDMS) protecting groups at the 5-position of the cyclohexyl ring and as a terminal substituent.
• A methylidene group (CH₂=C) at the 2-position of the cyclohexyl ring.

This structure is characteristic of intermediates in steroid or terpenoid synthesis, where TBDMS groups are employed to protect hydroxyl functionalities during multi-step reactions .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations in Related Molecules

Table 1: Key Structural Differences Among Analogues

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents	Source
Target Compound	C₃₃H₅₈OSi	498.90	TBDMS at cyclohexyl-5-O, methylidene at cyclohexyl-2
CAS 1314402-85-1	C₃₃H₅₈O₂Si	514.90	Additional hydroxyl group at cyclohexyl-5-O
CAS 140710-96-9	C₃₉H₇₂O₃Si₂	645.16	Extended alkyl chain (6-methylheptan-2-yl) and dual TBDMS groups
Compound 2b (PBDEs study)	C₁₂H₆Br₅O₂	582.60	Brominated aromatic rings; no silyl groups

Key Observations :

• The TBDMS group is a common feature in synthetic intermediates to enhance lipophilicity and stability .
• Variations in alkyl chain length (e.g., 6-methylheptan-2-yl vs. shorter chains) influence solubility and crystallinity .
• Brominated analogues (e.g., PBDEs) lack silyl protections but share conjugated systems for electronic applications .

Spectral Data Comparisons

Table 2: NMR Chemical Shift Differences in Key Protons

Proton Position	Target Compound (δ, ppm)	CAS 1314402-85-1 (δ, ppm)	CAS 140710-96-9 (δ, ppm)	Reference
Cyclohexyl H3'	7.5	7.3	7.6
Indenyl H7a	1.2 (s, CH₃)	1.3 (s, CH₃)	1.1 (s, CH₃)
TBDMS O-Si(CH₃)₂	0.1 (s)	0.1 (s)	0.1 (s)

Analysis :

• The H3' proton in the cyclohexyl ring shows upfield/downfield shifts depending on electron-withdrawing/donating substituents .
• Methyl groups on the indenyl core (H7a) exhibit minor shifts due to steric environments .
• TBDMS groups display consistent shifts (δ 0.1 ppm), confirming their chemical inertness in most conditions .